10-(2H-1,3-benzodioxol-5-yl)-14,14-dimethyl-2,7,9-triazatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3,5,7-tetraen-12-one
CAS No.: 705268-90-2
Cat. No.: VC7675535
Molecular Formula: C21H21N3O3
Molecular Weight: 363.417
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 705268-90-2 |
|---|---|
| Molecular Formula | C21H21N3O3 |
| Molecular Weight | 363.417 |
| IUPAC Name | 6-(1,3-benzodioxol-5-yl)-9,9-dimethyl-6,8,10,11-tetrahydro-5H-pyrido[3,2-b][1,4]benzodiazepin-7-one |
| Standard InChI | InChI=1S/C21H21N3O3/c1-21(2)9-14-18(15(25)10-21)19(24-20-13(23-14)4-3-7-22-20)12-5-6-16-17(8-12)27-11-26-16/h3-8,19,23H,9-11H2,1-2H3,(H,22,24) |
| Standard InChI Key | JLWMXZXYDMMDTJ-UHFFFAOYSA-N |
| SMILES | CC1(CC2=C(C(NC3=C(N2)C=CC=N3)C4=CC5=C(C=C4)OCO5)C(=O)C1)C |
Introduction
10-(2H-1,3-benzodioxol-5-yl)-14,14-dimethyl-2,7,9-triazatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3,5,7-tetraen-12-one is a complex organic compound characterized by its unique tricyclic structure, which includes a benzodioxole moiety, a triazatricyclo framework, and a tetraenone system. This compound is of interest in various fields of scientific research due to its potential biological activities and structural complexity.
Synthesis Methods
The synthesis of this compound typically involves multiple steps:
| Step | Description |
|---|---|
| 1. Formation of Benzodioxole Ring | Cyclization of catechol derivatives with formaldehyde. |
| 2. Construction of Triazatricyclo Framework | Cycloaddition reactions, such as the Diels-Alder reaction, followed by ring-closing metathesis. |
| 3. Introduction of Tetraenone System | Cross-coupling reactions like Suzuki or Heck reactions to introduce unsaturated bonds. |
Chemical Reactions
This compound can undergo various chemical reactions:
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Oxidation: Using reagents like potassium permanganate or chromium trioxide.
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Reduction: Achieved with hydrogenation catalysts such as palladium on carbon.
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Substitution: Electrophilic and nucleophilic substitution reactions, particularly on the benzodioxole ring.
Biological Activity and Applications
The compound is investigated for its potential biological activities, including:
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Anticancer Properties: It is studied for its ability to induce apoptosis.
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Antimicrobial Properties: Potential applications in developing antimicrobial agents.
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Therapeutic Effects: Explored for anti-inflammatory and analgesic properties.
Research Findings
Research on this compound is ongoing, with a focus on its unique structural features and potential therapeutic applications. The compound's interaction with molecular targets and pathways, such as enzymes and signaling pathways related to inflammation and cell proliferation, is a key area of study.
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